Synthesis of [111]- and {010}-faceted anatase TiO2 nanocrystals from tri-titanate nanosheets and their photocatalytic and DSSC performances†
Nanoscale Pub Date: 2015-03-30 DOI: 10.1039/C5NR00069F
Abstract
[111]- and {010}-faceted anatase nanocrystals with controllable crystal size and morphology were synthesized from tri-titanate H2Ti3O7 nanosheets by hydrothermal reaction. The nanostructures and the formation reaction mechanism of the obtained TiO2 nanocrystals were investigated using XRD, FE-SEM, and TEM. Furthermore, the photocatalytic and dye-sensitized solar cell (DSSC) performances of the synthesized anatase nanocrystals were also characterized. Two types of reactions occur in the formation process of the anatase nanocrystals. One is an in situ topochemical conversion reaction of the layered titanate structure to an anatase structure, and another is the dissolutionādeposition reaction on the particle surface, which splits the formed nanosheet-like particles into small TiO2 nanocrystals. The surface photocatalytic activity and the DSSC performance of the anatase nanocrystals are dependent on the crystal facet exposed on the particle surface, which increases in the order of non-facet < [111]-facet < {010}-facet. The increasing order corresponds to the increasing order of the bandgap and energy level of the lowest valence band of the anatase nanocrystals. Furthermore, the facet of the anatase also affects the DSSC performance, which is enhanced in the order of non-facet < [111]-facet < {010}-facet.
![Graphical abstract: Synthesis of [111]- and {010}-faceted anatase TiO2 nanocrystals from tri-titanate nanosheets and their photocatalytic and DSSC performances](http://scimg.chem960.com/usr/1/C5NR00069F.jpg)
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